Cas no 7170-38-9 (3-Phenoxypropanoic Acid)

3-Phenoxypropanoic Acid Properties

Names and Identifiers

• 3-Phenoxypropionic acid
• 3-Phenoxypropanoic acid
• 3-Phenoxypropionic aci
• Propanoic acid, 3-phenoxy-
• 3-Penoxypropionic acid
• beta-Phenoxypropionic acid
• 3-phenoxy-propionic acid
• 3-phenoxy-propanoic acid
• BUSOTUQRURCMCM-UHFFFAOYSA-N
• b-phenoxypropionate
• 3-Phenoxypropionate
• 3-phenoxy-propanoate
• beta-phenoxypropionate
• 3-Penoxypropionicacid
• b-phenoxypropionic acid
• Enamine_004187
• 3-(phenyloxy)propanoic acid
• .beta.-Phenoxypropionic acid
• KS
• 3-Phenoxypropionic acid, 99%
• 3-phenoxypropanoate
• SY048787
• CHEBI:169989
• HMS1405O07
• J-513028
• CS-W004102
• AJ-087/40299913
• P1400
• MFCD00002769
• STR03461
• AM83175
• AB00261
• PS-3696
• AC-16675
• FT-0616319
• InChI=1/C9H10O3/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11
• AKOS000120925
• Z56854475
• 7170-38-9
• DTXSID10221921
• EN300-16992
• AI3-20895
• SCHEMBL38674
• NS00014732
• EINECS 230-518-4
• DTXCID40144412
• STK891980
• ?-PHENOXYPROPIONIC ACID
• DB-013496
• +Expand

• MDL： MFCD00002769
• InChIKey： BUSOTUQRURCMCM-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C(=O)O[H]
• BRN： 1638040

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.54010
• PSA: 46.53000
• Refractive Index: 1.5184 (estimate)
• Boiling Point: 245°C(lit.)
• Melting Point: 98°C(lit.)
• Flash Point: 243-245°C
• Color/Form: White crystalline powder
• Solubility: Soluble in water.
• Density: 1.1708 (rough estimate)

3-Phenoxypropanoic Acid Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 34
• Signal Word：Warning
• HazardClass：IRRITANT

3-Phenoxypropanoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%